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Compound of Interest

Compound Name: Diiodosilane

Cat. No.: B1630498

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the core chemical
properties of diiodosilane (SiHzl2). It is intended to be a valuable resource for researchers,
scientists, and professionals in drug development and materials science who utilize or are
considering the application of this versatile silicon compound. This guide covers fundamental
physicochemical properties, detailed experimental protocols for its synthesis, key reactivity
profiles, and safety considerations.

Core Chemical and Physical Properties

Diiodosilane is a colorless to yellow liquid that is highly reactive and sensitive to moisture and
light. It is a valuable precursor in both organic synthesis and advanced materials science,
particularly in the fabrication of semiconductor devices. A summary of its key quantitative
properties is presented in Table 1.

Table 1: Physicochemical Properties of Diiodosilane
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Property Value Reference(s)
Molecular Formula HzI2Si [1]
Molecular Weight 283.91 g/mol [1]
CAS Number 13760-02-6 [1]
Appearance Colorless to yellow liquid [2]
Density 2.834 g/mL at 25 °C [3]
Melting Point -1°C [3]
Boiling Point 149-150 °C (decomposes) [3]

56-60 °C at 25 mmHg

[2]

Flash Point 38 °C (100.4 °F) [3]
Reacts violently with water.

Solubility Soluble in many organic [2]
solvents.

. Sensitive to moisture, air, and

Stability ] [2]
light. May heat spontaneously.

Vapor Pressure Not available [2]

Refractive Index Not available

Heat of Vaporization 33.7 kd/mol [3]

Synthesis of Diiodosilane

The most common laboratory synthesis of diiodosilane involves the reaction of phenylsilane

with elemental iodine. This method is advantageous as it avoids the use of more hazardous

reagents and produces diiodosilane in good yield.

Experimental Protocol: Synthesis from Phenylsilane and

lodine
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This protocol is based on procedures described in the scientific literature and patents.[4][5][6]

[7]

Materials:

Phenylsilane (CeHsSiH3)

e lodine (I2)

e Anhydrous solvent (e.g., chloroform, dichloromethane)

o Catalyst (e.g., ethyl acetate)

 Inert gas (Nitrogen or Argon)

o Standard laboratory glassware for air-sensitive chemistry (Schlenk line, etc.)

« Distillation apparatus

Procedure:

e Reaction Setup: A multi-necked round-bottom flask equipped with a magnetic stirrer, a
dropping funnel, a thermometer, and a condenser connected to an inert gas line is
assembled and flame-dried under a stream of inert gas.

» Reagent Preparation:

o A solution of iodine is prepared by dissolving the solid in the anhydrous solvent in the
reaction flask.

o Phenylsilane is mixed with a catalytic amount of ethyl acetate and loaded into the dropping
funnel.

e Reaction:

o The iodine solution is cooled to a low temperature (typically between -40 °C and 0 °C)
using a cooling bath.
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o The phenylsilane/catalyst mixture is added dropwise to the cooled, stirring iodine solution
under a positive pressure of inert gas. The rate of addition should be controlled to maintain
the reaction temperature.

o The reaction is highly exothermic, and a sudden increase in temperature should be
avoided.

e Reaction Monitoring and Work-up:

o The reaction progress can be monitored by the disappearance of the characteristic purple
color of iodine.

o Once the reaction is complete, the mixture is allowed to warm to room temperature.
 Purification:
o The crude reaction mixture is purified by vacuum distillation.

o The fraction containing diiodosilane is collected. The boiling point under reduced
pressure is a key indicator of the desired product.

Logical Workflow for the Synthesis of Diiodosilane

Preparation Reaction Purification

Flame-dry glassware Dissolve lodine Cool lodine solution Add Phenylsilane solution Monitor reaction
" " Warm to room temperature Vacuum distillation Collect Diiodosilane
under inert gas in anhydrous solvent (-40°C t0 0°C) dropwise (color change)
A
Mix
with catalyst

Click to download full resolution via product page

Caption: Workflow for the synthesis of diiodosilane.
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Chemical Reactivity and Applications

Diiodosilane is a highly reactive compound due to the labile silicon-iodine bonds and the
presence of Si-H bonds. Its reactivity makes it a valuable reagent in organic synthesis and a
precursor in materials science.

Reactivity with Water (Hydrolysis)

Diiodosilane reacts violently with water and moisture in the air.[8][9] This hydrolysis reaction is
vigorous and produces hydrogen iodide (HI) and silicon-oxygen compounds, ultimately leading
to the formation of silicon dioxide (SiOz2) and hydrogen gas. Due to this reactivity, diiodosilane
must be handled under strictly anhydrous and inert conditions.

Reaction Pathway of Diiodosilane Hydrolysis

Diiodosilane (SiHzl2) @

+ H20

I(H)Si-OH + HI

+ H20

(HO)2SiHz + 2HI

- 2H2

Silicon Dioxide (SiOz)

Hydrogen (Hz)
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Caption: Simplified hydrolysis pathway of diiodosilane.

Applications in Organic Synthesis

Diiodosilane is a powerful reagent in various organic transformations. It can be used for the
deoxygenation of alcohols and ethers, and for the reductive iodination of carbonyl compounds.
[10] It also serves as a precursor for other organosilicon compounds.

Precursor for Atomic Layer Deposition (ALD)

A significant application of diiodosilane is as a precursor for the deposition of thin films in the
semiconductor industry.[3][11] Specifically, it is used in plasma-enhanced atomic layer
deposition (PEALD) to grow high-quality silicon nitride (SiNx) films at low temperatures.[8] The
use of an iodine-based precursor can offer advantages over chlorine-based precursors, such
as reduced impurity incorporation and different film properties.

Simplified ALD Cycle for Silicon Nitride Deposition

PEALD Cycle
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Caption: ALD cycle for SiNx using diiodosilane.

Spectroscopic Data

Detailed spectroscopic analysis is crucial for the characterization of diiodosilane.

Nuclear Magnetic Resonance (NMR) Spectroscopy

While diiodosilane is amenable to NMR analysis, precise and consistently cited chemical shift
and coupling constant values are not readily available in the public domain. However, based on
the structure and the electronegativity of the substituents, the following spectral characteristics
can be anticipated:

e 1H NMR: A singlet or a multiplet in the region of other halosilanes. The chemical shift will be
influenced by the two iodine atoms. The presence of Si-H coupling would result in satellite
peaks.

e 29Si NMR: A signal in the characteristic region for silicon atoms bonded to hydrogen and
halogens. The chemical shift would be significantly different from that of silane (SiHas). The
signal would be split into a triplet due to coupling with the two protons, unless proton
decoupling is applied.

Researchers are advised to acquire their own NMR data for confirmation of purity and
structure.

Safety and Handling

Diiodosilane is a hazardous chemical and must be handled with extreme caution by trained
personnel in a controlled laboratory environment.[2]

» Reactivity Hazards: It reacts violently with water, releasing flammable and corrosive gases. It
may ignite on contact with air or moisture.

» Health Hazards: Diiodosilane is corrosive and can cause severe burns to the skin, eyes,
and respiratory tract. It is harmful if inhaled, swallowed, or in contact with skin.
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e Handling: Always handle diiodosilane in a well-ventilated fume hood under an inert
atmosphere (e.g., in a glovebox or using Schlenk techniques). Personal protective
equipment (PPE), including chemical-resistant gloves, safety goggles, a face shield, and a
flame-retardant lab coat, is mandatory.

o Storage: Store in a tightly sealed container under an inert atmosphere, in a cool, dry, and
well-ventilated area, away from sources of ignition and moisture.

Conclusion

Diiodosilane is a chemical of significant interest due to its versatile reactivity and its role as a
precursor in the fabrication of advanced materials. A thorough understanding of its chemical
properties, synthetic methods, and handling requirements is essential for its safe and effective
use in research and development. This guide provides a foundational overview to assist
researchers in their work with this important silicon compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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